Cas no 39248-77-6 (Benzenecarbothioic acid, 2,4,6-trimethyl-, S-methyl ester)
39248-77-6 structure
Product Name:Benzenecarbothioic acid, 2,4,6-trimethyl-, S-methyl ester
CAS No:39248-77-6
MF:C11H14OS
MW:194.293262004852
CID:1510369
PubChem ID:12375461
Update Time:2025-04-21
Benzenecarbothioic acid, 2,4,6-trimethyl-, S-methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarbothioic acid, 2,4,6-trimethyl-, S-methyl ester
- S-methyl 2,4,6-trimethylbenzenecarbothioate
- 39248-77-6
- DTXSID90495067
- S-Methyl 2,4,6-trimethylbenzene-1-carbothioate
-
- Inchi: 1S/C11H14OS/c1-7-5-8(2)10(9(3)6-7)11(12)13-4/h5-6H,1-4H3
- InChI Key: AVWVNSROYFSVMU-UHFFFAOYSA-N
- SMILES: S(C)C(C1C(C)=CC(C)=CC=1C)=O
Computed Properties
- Exact Mass: 194.07662
- Monoisotopic Mass: 194.07653624g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Benzenecarbothioic acid, 2,4,6-trimethyl-, S-methyl ester Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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